Cas no 654059-78-6 (Benzenamine, 5-(5-amino-2-nitrophenoxy)-2-nitro-)

• Product Name: Benzenamine, 5-(5-amino-2-nitrophenoxy)-2-nitro-
• CAS No: 654059-78-6
• MF: C₁₂H₁₀N₄O₅
• MW: 290.231602191925
• CID: 399435
• PubChem ID: 71375971
• Update Time: 2025-04-19

Benzenamine, 5-(5-amino-2-nitrophenoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-(5-amino-2-nitrophenoxy)-2-nitro-
• 3-(3-amino-4-nitrophenoxy)-4-nitroaniline
• 5-(5-Amino-2-nitrophenoxy)-2-nitroaniline
• DTXSID80798695
• 654059-78-6

• Inchi： 1S/C12H10N4O5/c13-7-1-3-11(16(19)20)12(5-7)21-8-2-4-10(15(17)18)9(14)6-8/h1-6H,13-14H2
• InChI Key： MRPCPXNKCUAQLE-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=C1)N)[N+](=O)[O-])C1C=C(C=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 290.06511943g/mol
• Monoisotopic Mass: 290.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 153Ų